tert-butyl N-[1-(oxan-4-yl)-3-oxopropan-2-yl]carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“tert-butyl N-[1-(oxan-4-yl)-3-oxopropan-2-yl]carbamate” is a chemical compound with the CAS Number: 2260937-62-8 . It has a molecular weight of 257.33 . It is in the form of oil .
Molecular Structure Analysis
The InChI code for the compound is1S/C13H23NO4/c1-13(2,3)18-12(16)14-11(9-15)8-10-4-6-17-7-5-10/h9-11H,4-8H2,1-3H3,(H,14,16)
. This indicates the molecular structure of the compound. Physical And Chemical Properties Analysis
As mentioned earlier, “tert-butyl N-[1-(oxan-4-yl)-3-oxopropan-2-yl]carbamate” is in the form of oil . It is stored at a temperature of -10°C . The compound has a molecular weight of 257.33 .Scientific Research Applications
Chemical Synthesis
“tert-butyl N-[1-(oxan-4-yl)-3-oxopropan-2-yl]carbamate” is a chemical compound with the CAS Number: 2260937-62-8 . It’s used in the field of chemical synthesis, where it can serve as an intermediate or reactant in various chemical reactions .
Pharmaceutical Research
This compound has been mentioned in the context of pharmaceutical research. For instance, it’s been used as an intermediate in the synthesis of ceftolozane, a fifth-generation cephalosporin antibiotic . Ceftolozane has a wide antibacterial spectrum and strong activity against both Gram-positive and Gram-negative bacteria .
Antibacterial Activity
Ceftolozane, for which this compound serves as an intermediate, has shown strong antibacterial activity against Pseudomonas aeruginosa and multidrug-resistant Pseudomonas aeruginosa in in vivo and in vitro tests .
Organic Chemistry
In the field of organic chemistry, this compound is used in various synthesis processes. For example, it’s used in the synthesis of ®-tert-butyl (1-hydroxybut-3-yn-2-yl)carbamate, a key intermediate of the natural product jaspine B .
Cytotoxic Activity
Jaspine B, for which this compound serves as an intermediate, has been isolated from various sponges and has shown cytotoxic activity against several human carcinoma cell lines .
Safety and Hazards
properties
IUPAC Name |
tert-butyl N-[1-(oxan-4-yl)-3-oxopropan-2-yl]carbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23NO4/c1-13(2,3)18-12(16)14-11(9-15)8-10-4-6-17-7-5-10/h9-11H,4-8H2,1-3H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWBNKEIPCHGFMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC1CCOCC1)C=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.